Cas no 2091143-73-4 (3-Bromo-2-fluoro-5-iodobenzaldehyde)

• Product Name: 3-Bromo-2-fluoro-5-iodobenzaldehyde
• CAS No: 2091143-73-4
• MF: C₇H₃BrFIO
• MW: 328.904997110367
• CID: 5075591
• Update Time: 2025-05-20

3-Bromo-2-fluoro-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-iodobenzaldehyde

• Inchi： 1S/C7H3BrFIO/c8-6-2-5(10)1-4(3-11)7(6)9/h1-3H
• InChI Key： BAPYBNIGOQMZLA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=O)C=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2-fluoro-5-iodobenzaldehyde

Professional Introduction to 3-Bromo-2-fluoro-5-iodobenzaldehyde (CAS No. 2091143-73-4)

3-Bromo-2-fluoro-5-iodobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2091143-73-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl aldehydes, characterized by the presence of a benzene ring substituted with bromine, fluorine, and iodine atoms at specific positions. The unique arrangement of these halogen atoms imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 3-bromo-2-fluoro-5-iodobenzaldehyde consists of a benzaldehyde core (C6H4CHO) with bromine at the 3-position, fluorine at the 2-position, and iodine at the 5-position. This substitution pattern creates a molecule with high reactivity and versatility, particularly in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in drug discovery and development.

In recent years, 3-bromo-2-fluoro-5-iodobenzaldehyde has been extensively studied for its potential applications in the synthesis of novel pharmaceuticals. One notable area of research involves its use as a building block for antiviral and anticancer agents. The presence of multiple halogen atoms enhances its compatibility with palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds that are crucial for drug molecule assembly. For instance, researchers have utilized this compound to develop inhibitors targeting viral proteases and kinases, which play pivotal roles in viral replication and cell proliferation.

Moreover, the fluorine substituent in 3-bromo-2-fluoro-5-iodobenzaldehyde is particularly significant in medicinal chemistry due to its ability to modulate metabolic stability and binding affinity. Fluorinated aromatic compounds are well-documented for their enhanced bioavailability and improved pharmacokinetic profiles. This has led to increased interest in exploring fluorinated derivatives as lead compounds for therapeutic intervention. Recent studies have demonstrated that aldehydes bearing such substitutions can serve as effective scaffolds for designing small-molecule drugs with optimized pharmacological properties.

The iodine atom at the 5-position further contributes to the reactivity of 3-bromo-2-fluoro-5-iodobenzaldehyde, facilitating its participation in metal-catalyzed transformations. Iodine is known to be an excellent leaving group in various organic reactions, including nucleophilic aromatic substitutions and halogen-metal exchange processes. These transformations are instrumental in generating diverse chemical libraries for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Recent advancements in synthetic methodologies have expanded the utility of 3-bromo-2-fluoro-5-iodobenzaldehyde beyond traditional pharmaceutical applications. For example, researchers have leveraged its reactivity to synthesize functionalized polymers and materials with applications in biomedicine and nanotechnology. The ability to introduce precise halogen patterns into organic molecules has opened new avenues for developing smart materials that exhibit responsive behaviors under specific stimuli.

In conclusion, 3-bromo-2-fluoro-5-iodobenzaldehyde (CAS No. 2091143-73-4) represents a versatile and highly reactive compound with broad implications in chemical synthesis and drug development. Its unique structural features make it an indispensable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in advancing pharmaceutical science is expected to grow further.